4-(4-Nitro-benzyl)-tetrahydro-pyran-4-carboxylic acid methyl ester

• IUPAC Name: methyl 4-[(4-nitrophenyl)methyl]oxane-4-carboxylate
• InChI: InChI=1S/C14H17NO5/c1-19-13(16)14(6-8-20-9-7-14)10-11-2-4-12(5-3-11)15(17)18/h2-5H,6-10H2,1H3
• InChI Key: YUOXVYJORIVZGY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCOCC1)CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol

Description

The compound is an ester derived from a tetrahydro-pyran-4-carboxylic acid and a 4-nitrobenzyl alcohol. Ester compounds are often used in organic synthesis and can be produced through a variety of methods.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds, such as 4-nitrobenzyl esters, have been synthesized through various methods. For instance, one method involves the oxidation of benzyl alcohol derivatives. Another method involves the reaction of alkyl or aryl halides with a base.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its specific structure. For example, similar compounds like 4-nitrobenzyl chloride have a boiling point of 202-205 °C and a melting point of 71-74 °C.

Scientific Research Applications

• Catalytic Reduction of 4-Nitrophenol

  • Field : Nanotechnology and Catalysis.
  • Application : The catalytic reduction of 4-nitrophenol (4-NP) has become a benchmark reaction to assess the activity of nanostructured materials.
  • Methods : Various nanostructured materials are synthesized and used as catalysts for the reduction of nitrophenol in the presence of reducing agents.
  • Results : Thousands of researchers have explored their synthesized efficient catalytic nanostructured materials by performing the catalytic reduction of 4-NP.

• Green Synthesis of Metal Nanoparticles

  • Field : Environmental and Medical Research.
  • Application : The green synthesis of noble metal nanoparticles and their application in the reduction of 4-nitrophenol in aqueous media.
  • Methods : The mechanisms for the formation of these nanoparticles and the catalytic reduction of 4-NP are discussed.
  • Results : The parameters that need to be considered in the catalytic efficiency calculations and perspectives for future studies are also discussed.